molecular formula C12H13NO4 B8282244 Methyl 5-cyano-2-(2-methoxyethoxy)benzoate

Methyl 5-cyano-2-(2-methoxyethoxy)benzoate

Cat. No.: B8282244
M. Wt: 235.24 g/mol
InChI Key: ASZZBZRQVQKJBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-cyano-2-(2-methoxyethoxy)benzoate is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13NO4

Molecular Weight

235.24 g/mol

IUPAC Name

methyl 5-cyano-2-(2-methoxyethoxy)benzoate

InChI

InChI=1S/C12H13NO4/c1-15-5-6-17-11-4-3-9(8-13)7-10(11)12(14)16-2/h3-4,7H,5-6H2,1-2H3

InChI Key

ASZZBZRQVQKJBM-UHFFFAOYSA-N

Canonical SMILES

COCCOC1=C(C=C(C=C1)C#N)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 5-cyano-2-hydroxybenzoate (Astatech, 3.0 g, 16.9 mmol), 1-bromo-2-methoxyethane (2.6 g, 18.6 mmol), and K2CO3 (2.3 g, 16.9 mmol) were mixed in 25 mL of DMF and heated at 60° C. for 48 hours. The reaction was diluted with 100 mL of EtOAc washed with water, brine, dried with MgSO4 and the solvent removed to provide the title compound. 1H NMR (300 MHz, CHLOROFORM-D) δ ppm 3.46 (s, 3H) 3.79-3.84 (m, 2H) 3.90 (s, 3H) 4.23-4.28 (m, 2H) 7.07 (d, J=8.82 Hz, 1H) 7.72 (dd, J=8.65, 2.20 Hz, 1H) 8.11 (d, J=2.37 Hz, 1H). MS (DCI/NH3) m/z 236.0 (M+H)+.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
2.6 g
Type
reactant
Reaction Step One
Name
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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